Cas no 26893-39-0 (1,3-diazinan-2-imine hydrochloride)

• Product Name: 1,3-diazinan-2-imine hydrochloride
• CAS No: 26893-39-0
• MF: C₄H₁₀ClN₃
• MW: 135.595299243927
• MDL: MFCD08704591
• CID: 1003240
• PubChem ID: 22557527
• Update Time: 2025-05-23

1,3-diazinan-2-imine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6-Tetrahydropyrimidin-2-amine hydrochloride
• 2-Amino-1,4,5,6-tetrahydropyrimidine Hydrochloride
• Tetrahydropyrimidin-2(1H)-imine hydrochloride
• 1,4,5,6-tetrahydro-2-pyrimidinamine dihydrochloride
• 1,4,5,6-Tetrahydro-pyrimidin-2-ylamin,Dihydrochlorid
• 1,4,5,6-tetrahydro-pyrimidin-2-ylamine,dihydrochloride
• 2-amino-3,4,5,6-tetrahydropyrimidine dihydrochloride
• 2-amino-tetrahydropyrimidine dihydrochloride
• AK128358
• 1,3-diazinan-2-imine hydrochloride
• 1,4,5,6-Tetrahydro-2-pyrimidinamine Monohydrochloride
• GRHGTRIHFULSAY-UHFFFAOYSA-N
• NE42841
• SY042627
• 1,4,5,6-Tetrahydropyrimidin-2-amine HCl
• ST2408468
• tetrahydro-pyrimidin-2-ylideneamine hydrochloride
• 1,4,5,6-tetrahydropyrimidin-2-amine;hydrochloride
• MFCD18379178
• 1,4,5,6-Tetrahydropyrimidin-2-amine--hydrogen chloride (1/1)
• SCHEMBL3368438
• AKOS026676838
• 2-AMINO-1,4,5,6-TETRAHYDROPYRIMIDINE HCL
• A877107
• AS-68378
• EN300-85812
• 2-Amino-1,4,5,6-tetrahydropyrimidineHydrochloride
• DTXSID60626427
• 1,4,5,6-Tetrahydro-2-pyrimidinamine Monohydrochloride;
• CS-0072997
• DB-093593
• AC1271
• 26893-39-0
• AKOS022185336
• F1902-0035
• Z1259041088
• SB57416

• MDL： MFCD08704591
• Inchi： 1S/C4H9N3.ClH/c5-4-6-2-1-3-7-4;/h1-3H2,(H3,5,6,7);1H
• InChI Key： GRHGTRIHFULSAY-UHFFFAOYSA-N
• SMILES： Cl.N1C(N)=NCCC1

Computed Properties

• Exact Mass: 135.05600
• Monoisotopic Mass: 135.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• PSA: 47.91000
• LogP: 1.06340

Additional information on 1,3-diazinan-2-imine hydrochloride

Recent Advances in the Study of 1,3-Diazinan-2-imine Hydrochloride (CAS: 26893-39-0)

The compound 1,3-diazinan-2-imine hydrochloride (CAS: 26893-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1,3-diazinan-2-imine hydrochloride, which contribute to its reactivity and binding affinity with various biological targets. The compound's imine functional group and the diazinan ring system make it a versatile scaffold for the design of novel pharmacophores. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and stability under physiological conditions.

In vitro and in vivo studies have demonstrated that 1,3-diazinan-2-imine hydrochloride exhibits promising bioactivity, particularly in the modulation of enzyme functions and receptor interactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Another study in Bioorganic & Medicinal Chemistry Letters explored its role as a precursor in the synthesis of more complex heterocyclic compounds with enhanced pharmacological profiles.

The pharmacokinetic properties of 1,3-diazinan-2-imine hydrochloride have also been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) have provided valuable insights into its bioavailability and potential toxicity. Computational modeling and molecular docking studies have further elucidated its interactions with biological macromolecules, aiding in the rational design of derivatives with improved efficacy and safety profiles.

Despite these advancements, challenges remain in the clinical translation of 1,3-diazinan-2-imine hydrochloride. Issues such as solubility, stability in aqueous environments, and off-target effects need to be addressed through further optimization and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 1,3-diazinan-2-imine hydrochloride (CAS: 26893-39-0) represents a promising candidate for drug development, with its multifaceted biological activities and modifiable chemical structure. Ongoing research is expected to yield deeper insights into its mechanisms of action and expand its applications in treating a wide range of diseases. This brief underscores the importance of continued investigation and interdisciplinary collaboration to harness the benefits of this compound for human health.